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Compound of Interest

Compound Name: SP-Chymostatin B

Cat. No.: B1681061

Audience: Researchers, scientists, and drug development professionals.

Introduction

SP-Chymostatin B is a component of Chymostatin, a potent protease inhibitor of microbial
origin. It belongs to a class of peptide aldehydes that effectively inhibit a variety of proteases,
including chymotrypsin, papain, chymotrypsin-like serine proteinases, and several lysosomal
cysteine proteinases such as cathepsins A, B, C, H, and L.[1][2] Its specific inhibitory activity
makes it a valuable tool in research and drug development for applications requiring the control
of proteolytic activity, such as protein purification, cell culture, and studies of cellular processes
involving protein degradation.[3][4]

This document provides detailed protocols for the preparation, storage, and handling of SP-
Chymostatin B stock solutions to ensure its stability and efficacy in experimental settings.

Physicochemical Properties and Inhibitor Profile

SP-Chymostatin B is a hydrophobic tetrapeptide aldehyde. It is crucial to understand its
properties for accurate preparation and use.

Table 1: Properties of SP-Chymostatin B
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Property Value Reference
Synonyms a-MAPI [1112]

CAS Number 70857-49-7 [1]
Molecular Formula C30H3906N7

Molecular Weight 595.70 g/mol [1]
Appearance Solid powder [1]

Purity >98% [1]

Soluble in DMSO and glacial
Solubility acetic acid. Sparingly soluble [5]

in water, methanol, or ethanol.

Chymotrypsin, papain,
chymotrypsin-like serine
proteinases, chymases, and

Inhibitor Target lysosomal cysteine proteinases  [1][2]
(Cathepsins A, B, C, H, L).
Weakly inhibits human

leukocyte elastase.

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of SP-Chymostatin B in
Dimethyl Sulfoxide (DMSO).

Materials:

SP-Chymostatin B powder

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile pipette tips
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e \ortex mixer
e Analytical balance
Procedure:

Equilibration: Allow the vial of SP-Chymostatin B powder to equilibrate to room temperature
before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of SP-Chymostatin B powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 5.96 mg of the powder.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 595.70 g/mol = 0.00596 g = 5.96 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the SP-Chymostatin B
powder. For 5.96 mg, add 1 mL of DMSO.

Solubilization: Vortex the solution until the SP-Chymostatin B is completely dissolved.
Gentle warming may be applied if necessary, but avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated
freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage. Under these conditions, the stock
solution is stable for several months.[5]

Caution: DMSO is known to permeate the skin, potentially carrying dissolved substances with
it. Always wear appropriate personal protective equipment (PPE), including gloves and safety
glasses, when handling DMSO solutions.

The effective working concentration of SP-Chymostatin B can vary depending on the specific
application and the protease being targeted. The typical final concentration ranges from 10 to
100 uM (approximately 6 to 60 pg/mL). It is recommended to perform a dose-response
experiment to determine the optimal concentration for your specific experimental setup.

Table 2: Quantitative Data for SP-Chymostatin B Solution Preparation
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Parameter Value Reference
Molecular Weight 595.70 g/mol [1]
Recommended Solvents DMSO, Glacial Acetic Acid [5]
Recommended Stock ]

) 10 mM in DMSO [5]
Concentration
Typical Working Concentration 10 - 100 uM [1]

-20°C (long-term), 0-4°C
Storage of Powder [1]
(short-term)

Storage of Stock Solution -20°C
Stock Solution Stability Stable for months at -20°C [5]
Visualizations

The following diagram illustrates the workflow for preparing and using an SP-Chymostatin B
stock solution.
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Caption: Workflow for SP-Chymostatin B stock solution preparation and use.
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SP-Chymostatin B inhibits proteases like chymotrypsin and cathepsins, which are involved in
various cellular processes, including protein degradation and apoptosis. The diagram below
illustrates the inhibitory action of SP-Chymostatin B on a generic chymotrypsin-like protease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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